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Compound of Interest

Compound Name: Mini Gastrin I, human

Cat. No.: B549806 Get Quote

Technical Support Center: Mini Gastrin I Human
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility, storage, and handling of Mini Gastrin I

human. It includes frequently asked questions (FAQs), troubleshooting guides, and detailed

experimental protocols to ensure successful experiments.

Frequently Asked Questions (FAQs)
Q1: What is Mini Gastrin I human?

A1: Mini Gastrin I human is a synthetic peptide that corresponds to the 5-17 fragment of human

gastrin I. It is a shorter version of gastrin and acts as a potent and selective agonist for the

cholecystokinin-2 (CCK2) receptor.

Q2: What are the primary applications of Mini Gastrin I human in research?

A2: Mini Gastrin I human is primarily used in cancer research to target tumors that overexpress

the CCK2 receptor, such as medullary thyroid carcinoma, small cell lung cancer, and some

ovarian and gastrointestinal tumors. It is often used in radiolabeled form for imaging and

targeted radionuclide therapy studies. It is also utilized to study the signaling pathways and

physiological effects mediated by the CCK2 receptor.

Q3: What are the recommended storage conditions for lyophilized Mini Gastrin I human?
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A3: Lyophilized Mini Gastrin I human should be stored at -20°C and protected from light. For

short-term storage, 4°C is acceptable, but for long-term stability, -20°C is required.

Q4: How should I store reconstituted Mini Gastrin I human solutions?

A4: Reconstituted solutions of Mini Gastrin I human should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -20°C or -80°C. For solutions stored at -20°C, it is

recommended to use them within one month.[1] For longer-term storage of up to six months,

-80°C is preferable.[1]

Solubility and Reconstitution
Quantitative Solubility Data

Solvent Concentration Notes

Dimethyl sulfoxide (DMSO) Soluble
A common solvent for creating

stock solutions.[1]

1% Aqueous Ammonia Up to 1 mg/mL
Sonication may be required to

aid dissolution.

Water Soluble

Experimental Protocol: Reconstitution of Lyophilized
Mini Gastrin I Human
This protocol provides a step-by-step guide for reconstituting lyophilized Mini Gastrin I human

to prepare a stock solution.

Materials:

Vial of lyophilized Mini Gastrin I human

Sterile, high-purity dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Pre-treatment of the Vial: Before opening, centrifuge the vial of lyophilized peptide at a low

speed (e.g., 2000-3000 x g) for 1-2 minutes to ensure that all the powder is collected at the

bottom of the vial.[2]

Solvent Addition: Carefully open the vial and add the required volume of DMSO to achieve

the desired stock concentration. For example, to prepare a 10 mM stock solution from 1 mg

of peptide (Molecular Weight: ~1646 g/mol ), add 60.7 µL of DMSO.

Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the peptide.

To enhance solubility, the tube can be warmed to 37°C and sonicated for a short period.[1]

Aliquoting and Storage: Once the peptide is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C for

short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Avoid

repeated freeze-thaw cycles.
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Issue Possible Cause Recommendation

Peptide will not dissolve

- Incorrect solvent used.- The

concentration is too high.- The

peptide has aggregated.

- Confirm the recommended

solvent for your specific

product lot.- Try warming the

solution to 37°C and

sonicating.- If aggregation is

suspected, try dissolving in a

small amount of a stronger

solvent like DMSO first, then

diluting with your aqueous

buffer.

Loss of biological activity

- Repeated freeze-thaw cycles

of the stock solution.- Improper

storage conditions (e.g., stored

at 4°C for an extended

period).- Enzymatic

degradation of the peptide in

the experimental system.

- Aliquot stock solutions to

avoid multiple freeze-thaw

cycles.- Ensure the peptide is

stored at the recommended

temperature (-20°C or -80°C).-

Minimize the time the peptide

is in solutions containing

proteases. Consider the use of

protease inhibitors if

compatible with your assay.

Inconsistent experimental

results

- Inaccurate pipetting of the

peptide stock solution.-

Degradation of the peptide

over time.- Variability in

experimental conditions.

- Use calibrated pipettes and

ensure proper pipetting

technique.- Use freshly

prepared dilutions for each

experiment from a properly

stored stock solution.- Maintain

consistent experimental

parameters (e.g., temperature,

pH, incubation times).

Peptide aggregation - High peptide concentration.-

pH of the solution is close to

the isoelectric point of the

peptide.- Presence of certain

salts.

- Work with the lowest effective

concentration of the peptide.-

Adjust the pH of the buffer to

be at least 2 units away from

the peptide's isoelectric point.-
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If possible, screen different

buffer conditions to find one

that minimizes aggregation.

Signaling Pathway and Experimental Workflow
Mini Gastrin I human exerts its biological effects by binding to the Cholecystokinin-2 (CCK2)

receptor, a G protein-coupled receptor (GPCR). Activation of the CCK2 receptor initiates a

cascade of intracellular signaling events.
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Caption: CCK2 Receptor Signaling Pathway.
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Experimental Workflow: Investigating Mini Gastrin I-
Induced Cell Proliferation
The following diagram outlines a typical workflow for studying the effect of Mini Gastrin I human

on the proliferation of CCK2 receptor-expressing cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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